Cas no 1788044-14-3 (tert-butyl N-[2-(azetidin-3-yl)propan-2-yl]carbamate hydrochloride)

• Product Name: tert-butyl N-[2-(azetidin-3-yl)propan-2-yl]carbamate hydrochloride
• CAS No: 1788044-14-3
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD28501969
• CID: 3047753
• PubChem ID: 91933775
• Update Time: 2025-04-21

tert-butyl N-[2-(azetidin-3-yl)propan-2-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(azetidin-3-yl)propan-2-yl)carbamate hydrochloride
• tert-butyl N-[2-(azetidin-3-yl)propan-2-yl]carbamate hydrochloride
• AS-52359
• Carbamic acid, N-[1-(3-azetidinyl)-1-methylethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• AKOS025396205
• CS-0047971
• tert-Butyl(2-(azetidin-3-yl)propan-2-yl)carbamatehydrochloride
• 1788044-14-3
• P14933
• tert-Butyl n-[2-(azetidin-3-yl)propan-2-yl]carbamate HCl
• SY245830
• N-Boc-2-(3-azetidinyl)-2-propanamine Hydrochloride
• tert-butyl N-[2-(azetidin-3-yl)propan-2-yl]carbamate;hydrochloride
• SB15943
• MFCD28501969
• DB-388096

• MDL： MFCD28501969
• Inchi： 1S/C11H22N2O2.ClH/c1-10(2,3)15-9(14)13-11(4,5)8-6-12-7-8;/h8,12H,6-7H2,1-5H3,(H,13,14);1H
• InChI Key： CZSKSQNWJVWVMQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC(C)(C)C1CNC1)=O

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives